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Compound of Interest

Compound Name: Isovaleraldehyde

Cat. No.: B047997

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like
isovaleraldehyde, a highly flammable and hazardous substance, is a critical component of
laboratory safety. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to ensure the safe management of isovaleraldehyde
waste.

Immediate Safety and Handling Precautions

Before handling isovaleraldehyde, it is crucial to be aware of its hazards and to take the
necessary safety precautions. Isovaleraldehyde is a highly flammable liquid and vapor that
can cause skin and serious eye irritation, may cause an allergic skin reaction, and may cause
respiratory irritation.[1][2] It is also toxic to aquatic life with long-lasting effects.[3][4]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Ensure that
eyewash stations and safety showers are close to the workstation.[5]

» Skin Protection: Handle with gloves. Dispose of contaminated gloves after use in accordance
with applicable laws and good laboratory practices.[3] Wear a complete suit protecting
against chemicals; flame-retardant antistatic protective clothing is recommended.[3]
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[5]

Handling and Storage:

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1][3]

Keep the container tightly closed and store it in a cool, well-ventilated place.[1][6]

Ground and bond container and receiving equipment to prevent static discharges.[1][5]

Use only non-sparking tools and explosion-proof electrical/ventilating/lighting equipment.[1]

[5]

Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after handling.[1][3]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent injury and
environmental contamination.

o Evacuate and Ventilate: Remove all sources of ignition and evacuate personnel to a safe
area. Ensure adequate ventilation.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3][4] For large spills, dike the area far ahead of the liquid spill for later disposal.

[7]

e Absorption: Soak up the spill with an inert absorbent material such as dry earth, sand, or
other non-combustible material.[6][7] Do NOT use combustible materials like sawdust.[6]

o Collection: Use clean, non-sparking tools to collect the absorbed material and place it into
suitable, closed containers for disposal.[6][7]

Isovaleraldehyde Waste Disposal Procedure
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Isovaleraldehyde and its containers must be disposed of as hazardous waste in accordance
with all local, state, and federal regulations.[1][8] Never return spilled material to the original
containers for re-use.[1]

Step-by-Step Disposal Guide:
o Waste Identification and Classification:

o Isovaleraldehyde waste is classified as hazardous. In the United States, it may be
classified under EPA hazardous waste number DOOL1 for its ignitability characteristic.[3]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[5]

¢ Waste Collection and Storage:

o Collect waste isovaleraldehyde and contaminated materials (e.g., absorbent materials,
contaminated PPE) in designated, properly labeled, and closed containers.[6]

o Store waste containers in a cool, well-ventilated, and locked area away from ignition
sources.[1]

e Disposal Method:

o The recommended disposal method for isovaleraldehyde is incineration. Burn the waste
in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[3] Do not
dispose of the waste together with household garbage or allow it to reach the sewage
system.[2]

o Contaminated Packaging:

o Empty containers may retain product residue (liquid and/or vapor) and can be dangerous.

[4]

o Contaminated packaging should be emptied as much as possible and can be taken for
reuse after appropriate cleaning.[6][9] Otherwise, dispose of the container as unused
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product.[3]

The following diagram illustrates the workflow for the proper disposal of isovaleraldehyde.

Isovaleraldehyde Disposal Workflow
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Caption: Workflow for the safe disposal of isovaleraldehyde.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following
table summarizes key physical and ecological data for isovaleraldehyde.

Property Value Citation(s)
Flash Point -1.1 °C (30.0 °F) Closed Cup [1]
Autoignition Temperature 235 °C /455 °F [5]
Explosion Limits Lower: 1.4 vol %, Upper: 5.6 5]
vol %
Oral LD50 (Rat) 5,740 mg/kg [3]
Dermal LD50 (Rabbit) 2,534 mg/kg [3]
Inhalation LC50 (Rat) 42,700 mg/m3 (4 h) [3]

LC50 - Pimephales promelas
Aquatic Toxicity (Fish) (fathead minnow) - 3.25 mg/l - [3]
96 h

_ . _ EC50 - Daphnia magna (Water
Aquatic Toxicity (Daphnia) [3]
flea) - 177 mg/l - 48 h

) o ErC50 - Desmodesmus
Aquatic Toxicity (Algae) ] [3]
subspicatus - 113 mg/l - 72 h

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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